Cas no 1603317-88-9 (Spiro[1H-indene-1,2'-oxirane]-3'-carboxylic acid, 5-fluoro-2,3-dihydro-, methyl ester)

• Product Name: Spiro[1H-indene-1,2'-oxirane]-3'-carboxylic acid, 5-fluoro-2,3-dihydro-, methyl ester
• CAS No: 1603317-88-9
• MF: C₁₂H₁₁FO₃
• MW: 222.212347269058
• CID: 5274879
• Update Time: 2025-07-01

Spiro[1H-indene-1,2'-oxirane]-3'-carboxylic acid, 5-fluoro-2,3-dihydro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Spiro[1H-indene-1,2'-oxirane]-3'-carboxylic acid, 5-fluoro-2,3-dihydro-, methyl ester

• Inchi： 1S/C12H11FO3/c1-15-11(14)10-12(16-10)5-4-7-6-8(13)2-3-9(7)12/h2-3,6,10H,4-5H2,1H3
• InChI Key： VOECTBPQYJDXSB-UHFFFAOYSA-N
• SMILES： C12(C(C(OC)=O)O1)C1=C(C=C(F)C=C1)CC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on Spiro[1H-indene-1,2'-oxirane]-3'-carboxylic acid, 5-fluoro-2,3-dihydro-, methyl ester

Professional Introduction to Spiro[1H-indene-1,2'-oxirane]-3'-carboxylic acid, 5-fluoro-2,3-dihydro-, methyl ester (CAS No. 1603317-88-9)

Spiro[1H-indene-1,2'-oxirane]-3'-carboxylic acid, 5-fluoro-2,3-dihydro-, methyl ester is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by the CAS number 1603317-88-9, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The unique structural features of this compound, particularly its spirocyclic framework and fluoro-substituted moiety, make it a subject of intense interest for researchers seeking novel therapeutic agents.

The molecular structure of Spiro[1H-indene-1,2'-oxirane]-3'-carboxylic acid, 5-fluoro-2,3-dihydro-, methyl ester consists of a spirocyclic oxirane ring connected to an indene core. The presence of a fluoro group at the 5-position and a carboxylic acid methyl ester at the 3'-position introduces specific electronic and steric properties that can influence its biological activity. This arrangement not only makes the compound structurally intriguing but also suggests potential interactions with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in the development of fluorinated heterocycles as pharmacophores due to their enhanced metabolic stability and improved binding affinity. The fluoro-substituent in Spiro[1H-indene-1,2'-oxirane]-3'-carboxylic acid, 5-fluoro-2,3-dihydro-, methyl ester is strategically positioned to modulate the electronic distribution within the molecule, which can be crucial for optimizing its pharmacological properties. Such modifications are often employed to enhance the bioavailability and efficacy of drug candidates.

The spirocyclic oxirane ring in this compound is particularly noteworthy as it represents a versatile scaffold for medicinal chemistry. Oxiranes, also known as epoxides, are well-known for their reactivity and ability to undergo various chemical transformations. This reactivity can be harnessed to develop new derivatives with tailored biological activities. Researchers have been exploring spirocyclic oxiranes as intermediates in the synthesis of bioactive molecules due to their potential to form stable complexes with biological targets.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery. These molecules often exhibit unique conformational preferences and binding modes that can lead to high selectivity for specific biological targets. The structural complexity of Spiro[1H-indene-1,2'-oxirane]-3'-carboxylic acid, 5-fluoro-2,3-dihydro-, methyl ester suggests that it may interact with multiple targets or exhibit allosteric effects, which could be advantageous in developing multi-target drugs.

The methyl ester group at the 3'-position of the molecule adds another layer of functionality that can be exploited in drug design. Ester groups are commonly found in pharmaceuticals due to their ability to influence solubility and metabolic stability. The presence of this group in Spiro[1H-indene-1,2'-oxirane]-3'-carboxylic acid, 5-fluoro-2,3-dihydro-, methyl ester may contribute to its pharmacokinetic properties, making it a valuable candidate for further investigation.

In the context of current research trends, there is a particular focus on developing small molecule inhibitors for kinases and other enzyme targets involved in cancer and inflammatory diseases. The structural features of Spiro[1H-indene-1,2'-oxirane]-3'-carboxylic acid, 5-fluoro-2,3-dihydro-, methyl ester make it a potential candidate for this area of research. Kinase inhibitors are among the most successful classes of drugs developed in recent decades, and there is ongoing demand for new inhibitors with improved efficacy and reduced side effects.

The fluoro-substituent at the 5-position is particularly relevant in this context. Fluorine atoms are known to enhance binding affinity through various mechanisms, including dipole moment contributions and halogen bonding. These effects can be critical in designing molecules that interact tightly with biological targets. The incorporation of fluorine into drug candidates has been a cornerstone of modern medicinal chemistry and continues to drive innovation in drug discovery.

Moreover, the spirocyclic oxirane ring provides a unique scaffold that can be modified further to explore different biological activities. Oxiranes are known to undergo ring-opening reactions under various conditions, which can be used to introduce new functional groups or alter the conformational preferences of the molecule. This flexibility makes spirocyclic oxiranes valuable tools for synthetic chemists working on drug development.

The synthesis of complex molecules like Spiro[1H-indene-1,2'-oxirane]-3'-carboxylic acid, 5-fluoro-2,3-dihydro-, methyl ester requires expertise in organic synthesis and an understanding of advanced reaction methodologies. Recent advancements in synthetic chemistry have made it possible to construct complex molecular architectures with greater ease and efficiency. These advancements are crucial for enabling the rapid development of novel drug candidates.

In conclusion, Spiro[1H-indene-1,2'-oxirane]-3'-carboxylic acid, 5-fluoro-2,3-dihydro-, methyl ester (CAS No. 1603317-88-9) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of structural features makes it an attractive candidate for further exploration in drug discovery efforts aimed at developing new therapeutic agents for various diseases.